2-Chloro-N-(1-cyclohexylpyrrolidin-3-yl)quinoline-4-carboxamide

• CAS RN: 60691-45-4
• Molecular Formula: C20H24ClN3O
• Molecular Weight: 357.9 g/mol
• IUPAC Name: 2-chloro-N-(1-cyclohexylpyrrolidin-3-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C20H24ClN3O/c21-19-12-17(16-8-4-5-9-18(16)23-19)20(25)22-14-10-11-24(13-14)15-6-2-1-3-7-15/h4-5,8-9,12,14-15H,1-3,6-7,10-11,13H2,(H,22,25)
• InChI Key: OHQRETGYTHWFBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCC(C2)NC(=O)C3=CC(=NC4=CC=CC=C43)Cl

Description

2-Chloro-N-(1-cyclohexylpyrrolidin-3-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C20H24ClN3O and its molecular weight is 357.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-N-(1-cyclohexylpyrrolidin-3-yl)quinoline-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-N-(1-cyclohexylpyrrolidin-3-yl)quinoline-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 3.16 gm. (0.0195 mole) of 3-amino-1-cyclohexylpyrrolidine in 50 ml. of chloroform was added dropwise a solution of 3.5 gm. (0.015 mole) of 2-chloro-4-quinolinecarbonyl chloride in 50 ml. of chloroform. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate containing 10% isopropyl ether and dilute hydrochloric acid. The separated acid layer was made basic with dilute sodium hydroxide solution and extracted with chloroform. The chloroform solution was dried over sodium sulfate, concentrated and the residue recrystallized twice from isopropyl ether-ethyl acetate. The product (0.7 gm.; 13%) melted at 127°-219° C.